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Compound of Interest

Compound Name:
Methyl 3,3-dimethoxycyclobutane-

1-carboxylate

Cat. No.: B1313132 Get Quote

Technical Guide: Methyl 3,3-
dimethoxycyclobutane-1-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This document provides core information regarding the chemical properties of Methyl 3,3-
dimethoxycyclobutane-1-carboxylate, a compound of interest in synthetic chemistry and

potential pharmaceutical development.

Chemical Identity and Properties
Methyl 3,3-dimethoxycyclobutane-1-carboxylate is a cyclobutane derivative characterized

by the presence of a methyl ester and two methoxy groups. These functional groups contribute

to its specific chemical reactivity and physical properties.

The key quantitative data for this compound are summarized in the table below for ease of

reference and comparison.
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Property Value Source

Molecular Formula C₈H₁₄O₄ [1][2][3][4]

Molecular Weight 174.19 g/mol [1][2][4]

CAS Number 98231-07-3 [1][2][3][4][5]

Structural Information
The structural formula of Methyl 3,3-dimethoxycyclobutane-1-carboxylate is fundamental to

understanding its chemical behavior. The following diagram illustrates the connectivity of atoms

within the molecule.

Caption: Chemical structure of Methyl 3,3-dimethoxycyclobutane-1-carboxylate.

Elemental Composition
To further delineate the foundational makeup of the molecule, the following diagram illustrates

its elemental composition, breaking down the molecular formula into its constituent elements

and their respective counts. This visualization is crucial for mass spectrometry analysis and

reaction stoichiometry.
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Caption: Elemental composition of Methyl 3,3-dimethoxycyclobutane-1-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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